Cas no 29245-51-0 (4,6-dinitro-2,1-benzoxazole)
4,6-dinitro-2,1-benzoxazole structure
Product Name:4,6-dinitro-2,1-benzoxazole
CAS No:29245-51-0
MF:C7H3N3O5
MW:209.115821123123
CID:1439509
PubChem ID:253579
Update Time:2025-04-20
4,6-dinitro-2,1-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dinitro-2,1-benzoxazole
- 4,6-dinitro-benz[c]isoxazole
- 4,6-Dinitro-benz[c]isoxazol
- 4,6-Dinitro-anthranil
- CTK1A8003
- AG-K-78624
- 4,6-dinitroanthranil
- 4,6-dinitro-benzo[c]isoxazole
- AC1L5OEZ
- NSC76676
- AR-1F8725
- AC1Q1YOE
- 4,6-dinitrobenzo[c]isoxazole
- 4,6-dinitro-benz[c]isoxazole; 4,6-Dinitro-benz[c]isoxazol; 4,6-Dinitro-anthranil; CTK1A8003; AG-K-78624; 4,6-dinitroanthranil; 4,6-dinitro-benzo[c]isoxazole; AC1L5OEZ; NSC76676; AR-1F8725; AC1Q1YOE; 4,6-Dinitroanthranil; 4,6-dinitrobenzo[c]isoxazole;
- DS-005157
- NSC-76676
- 2,1-Benzisoxazole, 4,6-dinitro-
- DTXSID70291584
- 29245-51-0
-
- Inchi： 1S/C7H3N3O5/c11-9(12)4-1-6-5(3-15-8-6)7(2-4)10(13)14/h1-3H
- InChI Key： SNGQABUPINYZFA-UHFFFAOYSA-N
- SMILES： O1C=C2C(=CC(=CC2=N1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 209.00729
- Monoisotopic Mass: 209.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.696
- Boiling Point: 403.4°C at 760 mmHg
- Flash Point: 197.8°C
- Refractive Index: 1.698
- PSA: 112.31
- LogP: 2.69060
4,6-dinitro-2,1-benzoxazole Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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